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Compound of Interest

Compound Name: D-(+)-Cellohexose eicosaacetate

Cat. No.: B7796862

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of specialized chemical compounds is paramount. This document provides immediate,
essential safety protocols and logistical plans for D-(+)-Cellohexose eicosaacetate, a highly
purified acetylated carbohydrate intended for research use only.

Personal Protective Equipment (PPE)

When handling D-(+)-Cellohexose eicosaacetate, which is a fine, white, odorless powder,
appropriate personal protective equipment is crucial to minimize exposure and ensure personal
safety. The recommended PPE is based on guidelines for handling similar fine organic powders
and acetylated carbohydrates.

Table 1: Recommended Personal Protective Equipment
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Standard/Specificat
Body Part PPE Item . Purpose
ion
Protects against dust
Safety Goggles or EN 166 or OSHA 29 ) ]
Eyes/Face ) particles and potential
Face Shield CFR 1910.133
splashes.
Nitrile or Neoprene Prevents direct skin
Hands EN 374
Gloves contact.[1]
Protects clothing and
Laboratory Coat or ]
Body EN ISO 27065 skin from
Coveralls o
contamination.[2]
Particle Filter Mask
) (e.g., N95) or Half Necessary when dust
Respiratory P1 (EN 143)

Mask with Particle
Filter

formation is likely.[3]

Feet

Closed-toe Shoes

Standard laboratory
practice to protect

feet.

Handling and Storage

Proper handling and storage are critical to maintain the integrity of D-(+)-Cellohexose

eicosaacetate and to prevent accidents.

Operational Plan:

» Preparation: Before handling, ensure the work area is clean and well-ventilated. Have all

necessary PPE readily available.

» Dispensing: Handle the compound in a designated area, such as a chemical fume hood, to

minimize inhalation of any airborne particles. Avoid creating dust.

o Spill Management: In case of a spill, avoid dry sweeping. Gently cover the spill with an

absorbent material, then collect it into a suitable container for disposal.
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Storage Conditions:

o Temperature: Store at 4°C.[4]

o Atmosphere: Keep in a dry, well-ventilated place.[5][6]
o Container: Keep the container tightly closed.[6]

The following diagram outlines the standard workflow for handling D-(+)-Cellohexose
eicosaacetate in a laboratory setting.
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Workflow for Handling D-(+)-Cellohexose Eicosaacetate
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Caption: Standard laboratory workflow for safe handling.
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Disposal Plan

Proper disposal of D-(+)-Cellohexose eicosaacetate and its containers is essential to prevent
environmental contamination and comply with regulations.

Disposal Guidelines:

o Chemical Waste: Dispose of unused D-(+)-Cellohexose eicosaacetate and any solutions
containing it as chemical waste in accordance with local, state, and federal regulations.

o Contaminated Materials: Any materials that have come into contact with the compound, such
as gloves, absorbent pads, and weighing papers, should also be disposed of as chemical
waste.

o Empty Containers: Rinse empty containers thoroughly before disposal, and dispose of the
rinsate as chemical waste.

The logical relationship for the disposal process is outlined in the diagram below.
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Disposal Plan for D-(+)-Cellohexose Eicosaacetate
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Caption: Logical flow for proper chemical waste disposal.

Physical and Chemical Properties

While a specific Safety Data Sheet (SDS) for D-(+)-Cellohexose eicosaacetate is not readily
available, data from similar acetylated carbohydrates can provide an indication of its properties.

Table 2: Comparative Physical and Chemical Properties
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D-(+)-Cellohexose

Property D-(+)-Cellobiose .
Eicosaacetate
Molecular Formula C12H22011 C76H102051[4]
Appearance White Powder Solid[7] White Powder
Odor Odorless|[7] Odorless
Melting Point 239 °C/462.2 °F[7] Not available
Solubility Soluble in water[7] Not available

Health and Safety Information

Based on information for similar compounds, D-(+)-Cellohexose eicosaacetate is not
classified as hazardous. However, standard laboratory hygiene and safety practices should
always be followed.

First Aid Measures:

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[5]

Skin Contact: Wash off immediately with plenty of water.[5]

Inhalation: Move to fresh air.[5]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[5]

In all cases of exposure, seek medical attention if symptoms occur.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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